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Compound of Interest

Compound Name: Ganoderenic acid C

Cat. No.: B10820717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ganoderenic acid C is a lanostane-type triterpenoid isolated from the medicinal mushroom

Ganoderma lucidum. It belongs to a class of oxygenated triterpenes that have garnered

significant interest in the scientific community for their potential therapeutic properties. Accurate

and consistent preparation of Ganoderenic acid C solutions is paramount for obtaining reliable

and reproducible results in experimental settings. These application notes provide detailed

protocols for the preparation of stock and working solutions of Ganoderenic acid C, ensuring

optimal solubility and stability for use in various research applications.

Quantitative Data Summary
For ease of reference and comparison, the following table summarizes the key quantitative

data for Ganoderenic acid C.
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Property Value Source

CAS Number 100665-42-7 [1][2]

Molecular Formula C₃₀H₄₄O₇ [1][2]

Molecular Weight 516.7 g/mol [1][2][3]

Appearance Solid [1]

Recommended Solvents
Methanol, Dimethyl sulfoxide

(DMSO), Ethanol
[1][4]

Recommended Stock

Concentration
10-50 mM in DMSO or Ethanol General laboratory practice

Storage of Solid Compound -20°C [1]

Storage of Stock Solution
-20°C or -80°C, protected from

light
[5]

Stability of Solid Compound ≥ 4 years at -20°C [1]

Stability of Stock Solution
Stable for months at -20°C in a

suitable solvent like DMSO
[5]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Ganoderenic Acid C Stock Solution
This protocol describes the preparation of a concentrated stock solution of Ganoderenic acid
C, typically in DMSO or ethanol, which can be stored for long-term use.

Materials:

Ganoderenic acid C (solid powder)

Anhydrous dimethyl sulfoxide (DMSO) or absolute ethanol

Sterile microcentrifuge tubes or vials
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Vortex mixer

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial containing solid Ganoderenic acid C to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Ganoderenic acid C powder using a

calibrated analytical balance in a sterile environment.

Dissolution:

Transfer the weighed powder to a sterile tube or vial.

Add the required volume of DMSO or ethanol to achieve the desired stock concentration

(e.g., 10 mM, 20 mM, or 50 mM). The solubility of the related compound, Ganoderic acid

D, in these solvents is approximately 30 mg/mL.[4]

Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, light-protected

tubes. This is crucial to avoid repeated freeze-thaw cycles which can degrade the

compound.[5]

Store the aliquots at -20°C or -80°C for long-term storage.[5] When stored properly, the

stock solution in DMSO is expected to be stable for several months.[5]

Calculation Example for a 10 mM Stock Solution:

To prepare a 10 mM stock solution of Ganoderenic acid C (MW = 516.7 g/mol ):
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Weight (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM (0.01 mol/L) solution:

Weight (mg) = 0.01 mol/L x 0.001 L x 516.7 g/mol x 1000 mg/g = 5.167 mg

Therefore, dissolve 5.167 mg of Ganoderenic acid C in 1 mL of DMSO or ethanol.

Protocol 2: Preparation of Working Solutions for In Vitro
Experiments
This protocol details the dilution of the high-concentration stock solution to prepare working

solutions for direct application in cell culture or other experimental assays. It is highly

recommended to prepare fresh working solutions for each experiment.[5]

Materials:

Ganoderenic acid C stock solution (from Protocol 1)

Sterile cell culture medium or appropriate experimental buffer

Sterile tubes and pipette tips

Procedure:

Thawing the Stock Solution:

Retrieve a single aliquot of the frozen stock solution.

Thaw it completely at room temperature and vortex briefly to ensure homogeneity.

Serial Dilution:

Perform serial dilutions of the stock solution with the appropriate sterile cell culture

medium or buffer to achieve the desired final concentrations.

For example, to prepare a 100 µM working solution from a 10 mM stock, you would

perform a 1:100 dilution (e.g., add 10 µL of the 10 mM stock to 990 µL of medium).
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Final Dilution in Experimental Setup:

Add the appropriate volume of the working solution to your experimental setup (e.g., cell

culture plate) to reach the final desired concentration.

Ensure the final concentration of the solvent (e.g., DMSO) in the culture medium is non-

toxic to the cells, typically below 0.5%.[5]

Immediate Use: Use the freshly prepared working solutions immediately to avoid potential

degradation or precipitation in the aqueous environment.

Visualizations
The following diagrams illustrate the workflows for preparing Ganoderenic acid C solutions.

Protocol 1: Stock Solution Preparation

Equilibrate Weigh
Room Temp
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Add Solvent

Aliquot & Store
Vortex

Click to download full resolution via product page

Caption: Workflow for Ganoderenic Acid C Stock Solution Preparation.

Protocol 2: Working Solution Preparation

Thaw Stock Serial Dilution
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Immediate Use
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Caption: Workflow for Ganoderenic Acid C Working Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10820717?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Ganoderic_acid_C1_stability_issues_in_cell_culture_media.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Isolation_of_Ganoderic_Acid_C1_from_Ganoderma_Species.pdf
https://www.selleckchem.com/products/ganoderic-acid-a.html
https://www.benchchem.com/pdf/In_Vitro_Anti_inflammatory_Effects_of_Ganoderic_Acid_C1_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Stability_of_7_Oxo_ganoderic_acid_Z_in_DMSO_and_other_solvents.pdf
https://www.benchchem.com/product/b10820717#preparing-ganoderenic-acid-c-stock-solutions-for-experiments
https://www.benchchem.com/product/b10820717#preparing-ganoderenic-acid-c-stock-solutions-for-experiments
https://www.benchchem.com/product/b10820717#preparing-ganoderenic-acid-c-stock-solutions-for-experiments
https://www.benchchem.com/product/b10820717#preparing-ganoderenic-acid-c-stock-solutions-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10820717?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10820717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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